Tert-butyl 2-fluoro-4-hydroxybenzylcarbamate

• CAS RN: 392636-92-9
• Molecular Formula: C12H16FNO3
• Molecular Weight: 241.26 g/mol
• IUPAC Name: tert-butyl N-[(2-fluoro-4-hydroxyphenyl)methyl]carbamate
• InChI: InChI=1S/C12H16FNO3/c1-12(2,3)17-11(16)14-7-8-4-5-9(15)6-10(8)13/h4-6,15H,7H2,1-3H3,(H,14,16)
• InChI Key: KNZNTGQWPJPJNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=C(C=C(C=C1)O)F

Description

Tert-butyl 2-fluoro-4-hydroxybenzylcarbamate is a useful research compound. Its molecular formula is C12H16FNO3 and its molecular weight is 241.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [4-(t-butyl-diphenyl-silanyloxy)-2-fluoro-benzyl]-carbamic acid tert-butyl ester (2.1 g, 4.38 mmol) in 5 mL of THF was treated with tetrabutylammonium fluoride (4.5 ml of a 1M solution) and stirred at ambient temperature for 1 hour. The reaction was concentrated in vacuo and purified by flash chromatography (chloroform-methanol, 5:1) to give 0.46 g of the phenol.